Cas no 2680887-79-8 (Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate
• CAS No: 2680887-79-8
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5636843
• PubChem ID: 165924986
• Update Time: 2025-05-26

Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28291545
• 2680887-79-8
• benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate
• Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C17H26N2O3/c1-2-6-16(13-20)18-9-11-19(12-10-18)17(21)22-14-15-7-4-3-5-8-15/h3-5,7-8,16,20H,2,6,9-14H2,1H3
• InChI Key： JHSPLAZUFQQOSM-UHFFFAOYSA-N
• SMILES： OCC(CCC)N1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53Ų

Additional information on Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate

Comprehensive Overview of Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate (CAS No. 2680887-79-8)

The compound Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate (CAS No. 2680887-79-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This piperazine derivative is characterized by its unique structural features, including a hydroxypentan moiety and a benzyl carboxylate group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and stability under various conditions.

In recent years, the demand for piperazine-based compounds has surged due to their widespread use in medicinal chemistry. Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate stands out as a promising candidate for designing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and antimicrobial agents. Its structural flexibility allows for modifications that can enhance pharmacokinetic properties, such as solubility and bioavailability, making it a valuable tool for researchers exploring new drug candidates.

The synthesis of Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate involves multi-step organic reactions, often starting from readily available piperazine precursors. Key steps include the introduction of the hydroxypentan side chain and the protection of the piperazine nitrogen with a benzyl carboxylate group. These synthetic routes are optimized to achieve high yields and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 2680887-79-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

One of the most discussed topics in the context of piperazine derivatives is their potential role in addressing neurological disorders. With the rising prevalence of conditions such as Alzheimer's disease and Parkinson's disease, researchers are actively investigating compounds like Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate for their ability to modulate neurotransmitter systems. Its hydroxyl group and piperazine core may interact with specific receptors, offering a pathway for developing novel neuroprotective agents.

Another area of interest is the compound's potential in antibacterial and antifungal research. The increasing threat of antimicrobial resistance (AMR) has spurred the search for new chemical entities with unique mechanisms of action. Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate could serve as a scaffold for designing next-generation antibiotics, particularly due to its ability to penetrate microbial cell walls and disrupt essential metabolic pathways. This aligns with the growing emphasis on One Health initiatives, which aim to combat AMR through interdisciplinary approaches.

From a green chemistry perspective, the synthesis and application of Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate are being evaluated for their environmental impact. Researchers are exploring sustainable synthetic methods, such as catalysis and solvent-free reactions, to minimize waste and energy consumption. This focus on eco-friendly practices resonates with the broader scientific community's commitment to reducing the carbon footprint of chemical manufacturing.

In summary, Benzyl 4-(1-hydroxypentan-2-yl)piperazine-1-carboxylate (CAS No. 2680887-79-8) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structure, combined with its potential applications in CNS therapeutics, antimicrobial development, and green chemistry, makes it a subject of ongoing investigation. As the scientific community continues to explore its properties and derivatives, this compound is likely to play a pivotal role in advancing drug discovery and material science.